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Compound of Interest

Compound Name: Strigolactones

CAS No.: 80286-95-9

Cat. No.: B13391688

Get Quote

Strigolactone Extraction: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing strigolactone (SL) extraction for

improved yield and purity. Below you will find answers to frequently asked questions and

detailed troubleshooting guides to address common challenges encountered during the

extraction process.

Frequently Asked Questions (FAQs)
Q1: What is the best initial solvent for extracting strigolactones from plant tissue?

A1: Ethyl acetate is a widely used and effective solvent for extracting strigolactones from plant

tissues.[1] Acetone, particularly aqueous mixtures of acetone (e.g., 60-80% acetone in water),

is also an excellent choice as it provides good solubility and can stabilize a broad range of SLs.

[2][3] Using aqueous mixtures of less nucleophilic solvents like acetone or acetonitrile can

improve SL stability and reduce the co-extraction of interfering compounds.[2][3]
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Q2: How can I minimize the degradation of strigolactones during extraction and storage?

A2: Strigolactones are unstable, particularly in aqueous solutions at neutral or alkaline pH and

in the presence of nucleophilic solvents like methanol.[2][4] To minimize degradation:

Control Temperature: Keep samples on ice or at 4°C throughout the extraction process.[1][2]

Storing extracts at -20°C or -80°C is recommended for longer periods.[5]

Choose Solvents Carefully: Avoid pure methanol, which can cause significant degradation

(70-80% loss in 3 hours).[2] Aqueous mixtures of acetone or acetonitrile are preferred.[2][3]

Work Quickly: Minimize the time samples spend in solution. Promptly evaporate solvents

under a stream of nitrogen.[6]

Protect from Light: Store samples in brown glass vials to avoid light exposure.[5]

Control pH: The pH of the sample solution can affect SL stability; a pH of 5 has been shown

to be effective for extraction.[7]

Q3: What is the most common method for purifying a crude strigolactone extract?

A3: Solid-Phase Extraction (SPE) is the most common and effective method for purifying and

concentrating crude SL extracts.[2] C18 or Oasis HLB cartridges are frequently used.[1][6] This

step is crucial for removing polar impurities and desalting extracts from root exudates, which is

necessary for subsequent analysis by LC-MS/MS.[2][4] For tissue extracts, an additional

purification step using silica may be employed to remove non-polar pigments and lipids.[2]

Q4: How are strigolactones typically quantified after extraction?

A4: Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry

(UHPLC-MS/MS) is the standard and most sensitive method for the identification and

quantification of strigolactones.[1][2] This technique allows for attomolar detection limits.[2][3]

The use of stable isotope-labeled internal standards (e.g., d6-5-deoxystrigol) is highly

recommended to correct for variations during extraction and analysis.[1][8]

Q5: My strigolactone yield is very low. What are the common causes?
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A5: Low yields are a common issue due to the extremely low concentrations of SLs in plants

(ranging from pg/g to pmol/g).[4][9][10] Key factors include:

Plant Physiology: SL production is often induced by nutrient stress, particularly phosphate

deficiency. Plants grown in nutrient-sufficient conditions may produce 100 times less SLs.[4]

[9]

Extraction Inefficiency: Using a suboptimal solvent or an insufficient volume can lead to poor

recovery. Repeated extractions (e.g., three times with ethyl acetate) are recommended.[6]

Compound Degradation: As detailed in Q2, SLs are unstable. High temperatures,

inappropriate solvents, or prolonged extraction times can significantly reduce yield.[2][10]

Losses During Purification: Ensure proper conditioning of SPE cartridges and use the correct

elution solvents to avoid losing the analyte.

Troubleshooting Guide
This guide addresses specific problems encountered during strigolactone extraction.

Problem 1: Low or No Detectable Strigolactones in Final
Analysis
If you are experiencing low or undetectable levels of SLs, follow this logical troubleshooting

workflow.
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Start:
Low/No SL Detected

Verify Plant Material:
- Grown under nutrient stress?

- Correct tissue harvested?

 Is plant source
 optimal? 

Review Extraction Protocol:
- Solvent choice appropriate?

- Repeated extractions performed?
- Temperature controlled (4°C)?

 YES 

NO

Examine Purification Step:
- SPE cartridge conditioned correctly?
- Correct wash/elution solvents used?

 YES 

NO

Check LC-MS/MS Method:
- Internal standard visible?

- Correct MRM transitions used?
- Instrument sensitivity sufficient?

 YES 
NO

Solution:
Optimize protocol based on findings.

Consider using a more sensitive method
like DLLME-SFO.

 YES 
NO

 Grow new plants under
 low phosphate conditions. 

 Switch to aqueous acetone;
 perform 3x extractions at 4°C. 

 Re-run with freshly
 conditioned cartridge. 

 Optimize MS parameters;
 check standard concentrations. 

Click to download full resolution via product page

Caption: Troubleshooting workflow for low strigolactone yield.

Problem 2: High Levels of Impurities and Matrix Effects
in LC-MS/MS
High background noise or signal suppression can mask your analyte.

Potential Cause: Co-extraction of pigments (like carotenoids) and lipids from plant tissue, or

high salt content from hydroponic media.[2][4]

Solution 1 (For Tissue): Modify your extraction solvent. Using aqueous acetone (e.g., 60%)

instead of pure ethyl acetate can reduce the extraction of lipophilic contaminants.[2]

Solution 2 (For Tissue): Add a silica-based purification step after the initial extraction to

remove non-polar impurities before proceeding to C18 SPE.[2]
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Solution 3 (For Exudates): Ensure the SPE C18 cartridge is washed with deionized water

after loading the sample. This removes salts and very polar impurities that can interfere with

ionization.[6]

Solution 4 (Analytical): Improve chromatographic separation. Optimize the LC gradient to

better separate SLs from co-eluting matrix components.[2] The use of stable isotope-labeled

internal standards is critical to compensate for matrix-induced ionization suppression.[8]

Data Presentation: Solvent & Method Comparison
The choice of extraction method significantly impacts recovery and purity. While exact yields

vary by plant species and specific SL, the following tables summarize reported performance

data.

Table 1: Comparison of Solvents for Strigolactone Stability

Solvent
Stability/Recovery after 3-
12 hours

Notes

Aqueous Acetone (e.g., 80%) High (>95%)

Good solubility and stability.

Reduces co-extraction of

impurities.[2]

Aqueous Acetonitrile High (>95%)

Good stability, preferred

organic modifier for LC-MS

mobile phase.[2]

Ethyl Acetate Good
Widely used, effective for

liquid-liquid extraction.[1][6]

Pure Methanol Poor (70-80% loss in 3h)
Strong nucleophile, causes

rapid degradation of SLs.[2]

Table 2: Performance of Different Extraction & Purification Methods
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Method
Typical Recovery
Rate

Limit of Detection
(LOD)

Key Advantages

Liquid-Liquid

Extraction + SPE

Variable, depends

heavily on solvent and

handling

pmol/L to fmol/g
Standard, widely

applicable method.[2]

DLLME-SFO +

UHPLC-MS/MS
83% - 96% 0.6 - 1.2 pg/g

Rapid,

environmentally

friendly, high

enrichment factor.[1]

[7]

SPE (Polymeric

Sorbent)

High (>95% for some

SLs)
Attomolar

Efficient single-step

pre-concentration

from small sample

volumes.[2][3]

Experimental Protocols
Protocol 1: General Extraction of Strigolactones from
Root Tissue
This protocol is adapted from established methods for general-purpose SL extraction.[1][2]

Homogenization: Freeze ~150 mg of fresh root tissue in liquid nitrogen and grind to a fine

powder using a mortar and pestle.

Extraction: Transfer the powder to a 2 mL microcentrifuge tube. Add 1.5 mL of cold (4°C)

60% acetone in water (v/v). Add an appropriate amount of isotope-labeled internal standard.

Vortex vigorously and incubate on a shaker for 60 minutes at 4°C.

Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Solvent Evaporation: Transfer the supernatant to a new tube. Evaporate the acetone using a

vacuum concentrator (e.g., SpeedVac). Freeze-dry the remaining aqueous solution to

complete dryness.
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Reconstitution & Filtration: Re-dissolve the dried residue in 150 µL of 25% acetonitrile. Filter

through a 0.22 µm spin filter.

Analysis: The sample is now ready for UHPLC-MS/MS analysis.

Protocol 2: Extraction from Root Exudates using SPE
This protocol is ideal for purifying SLs from hydroponic or soil drench solutions.[6][11]

Collection: Collect root exudates from hydroponically grown plants. To minimize interference,

grow plants in deionized water for 24-48 hours before collection.[6] Filter the collected

solution to remove debris.

SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) by passing 5 mL

of methanol followed by 5 mL of deionized water. Do not let the cartridge run dry.

Sample Loading: Add an internal standard to your filtered root exudate. Load the entire

volume onto the conditioned C18 cartridge.

Washing: Wash the cartridge with 5 mL of deionized water to remove salts and polar

impurities.

Elution: Elute the strigolactones from the cartridge by passing 3-5 mL of acetone into a

clean collection tube.

Drying and Reconstitution: Evaporate the acetone eluate to dryness under a gentle stream of

nitrogen. Reconstitute the purified extract in a suitable solvent and volume (e.g., 100 µL of

50% acetonitrile) for LC-MS/MS analysis.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/pdf/The_Strigolactone_Family_A_Technical_Guide_to_Biosynthesis_Signaling_and_Application.pdf
https://repository.kaust.edu.sa/handle/10754/678268
https://www.benchchem.com/pdf/The_Strigolactone_Family_A_Technical_Guide_to_Biosynthesis_Signaling_and_Application.pdf
https://www.benchchem.com/product/b13391688/docs?utm_src=pdf-body#optimizing-strigolactone-extraction-for-improved-yield-and-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Root Tissue

Protocol 2: Root Exudates

1. Homogenize
~150mg Tissue in N2(l)

2. Extract with
Cold 60% Acetone

3. Centrifuge
& Collect Supernatant

4. Evaporate Acetone
& Lyophilize

5. Reconstitute
& Filter

UHPLC-MS/MS Analysis

1. Collect & Filter
Root Exudate

2. Condition
C18 SPE Cartridge

3. Load Sample

4. Wash with H2O

5. Elute with Acetone

6. Dry & Reconstitute

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b13391688?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

